Cas no 62235-30-7 (1H-Indazole, 1-(4-methoxybenzoyl)-3-methyl-6-nitro-)

• Product Name: 1H-Indazole, 1-(4-methoxybenzoyl)-3-methyl-6-nitro-
• CAS No: 62235-30-7
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 453162
• PubChem ID: 12320652
• Update Time: 2025-04-19

1H-Indazole, 1-(4-methoxybenzoyl)-3-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 1-(4-methoxybenzoyl)-3-methyl-6-nitro-
• (4-methoxyphenyl)-(3-methyl-6-nitroindazol-1-yl)methanone
• 62235-30-7
• (4-Methoxyphenyl)(3-methyl-6-nitro-1H-indazol-1-yl)methanone
• DTXSID20488467

• Inchi： 1S/C16H13N3O4/c1-10-14-8-5-12(19(21)22)9-15(14)18(17-10)16(20)11-3-6-13(23-2)7-4-11/h3-9H,1-2H3
• InChI Key： DLYAJVDJPGSXOE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)N1C2C=C(C=CC=2C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 311.09069
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 87.26